1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone

• Molecular Formula: C14H16N2O2S3
• Molecular Weight: 340.5 g/mol
• IUPAC Name: 1-[5,6-dimethyl-2-(2-oxopropylsulfanyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylpropan-2-one
• InChI: InChI=1S/C14H16N2O2S3/c1-7(17)5-19-12-11-9(3)10(4)21-13(11)16-14(15-12)20-6-8(2)18/h5-6H2,1-4H3
• InChI Key: LZKAATRIWVMQRN-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=NC(=N2)SCC(=O)C)SCC(=O)C)C

Description

1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a thieno[2,3-d]pyrimidine derivative, which is a class of heterocyclic compounds with diverse biological activities.

Mechanism of Action

The mechanism of action of 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone is not fully understood. However, it is believed that the compound exerts its biological effects by inhibiting enzymes involved in various cellular processes. For example, the compound has been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. Inhibition of this enzyme can lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone has been reported to have several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. Additionally, the compound has been reported to modulate the expression of various genes involved in cellular processes such as cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone in lab experiments is its potential therapeutic applications. The compound has shown promising results in preclinical studies as a therapeutic agent for cancer, viral infections, and inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone. One direction is to investigate the compound's potential as a therapeutic agent for other diseases such as neurodegenerative disorders and autoimmune diseases. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, future research could focus on the development of novel derivatives of 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone has been reported in the literature. The synthesis involves the reaction of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid with ethyl chloroacetate to obtain ethyl 2-(benzo[b]thiophen-3-yl)acetate. The obtained product is then reacted with thioacetic acid to form ethyl 2-(benzo[b]thiophen-3-yl)thioacetate. The final step involves the reaction of ethyl 2-(benzo[b]thiophen-3-yl)thioacetate with 2-oxopropyl mercaptan to obtain 1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone.

Scientific Research Applications

1-({5,6-Dimethyl-2-[(2-oxopropyl)sulfanyl]thieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetone has shown promising results in scientific research. The compound has been reported to have anticancer, antiviral, and anti-inflammatory properties. Several studies have investigated the potential of this compound as a therapeutic agent for various diseases.